2-Chloro-3-fluorodichloromethyl-benzotrifluoride

• IUPAC Name: 2-chloro-1-[dichloro(fluoro)methyl]-3-(trifluoromethyl)benzene
• InChI: InChI=1S/C8H3Cl3F4/c9-6-4(7(10,11)12)2-1-3-5(6)8(13,14)15/h1-3H
• InChI Key: VMZMKKQHHBDQSM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)C(F)(Cl)Cl)Cl)C(F)(F)F
• Molecular Formula: C8H3Cl3F4
• Molecular Weight: 281.5 g/mol

Description

2-Chloro-3-fluorodichloromethyl-benzotrifluoride, also known as 2-CFCMBTF, is a synthetic chemical compound used in a variety of scientific research applications. It is a colorless, odorless, and volatile liquid that is highly soluble in water and has a low melting point. 2-CFCMBTF has been used in a variety of research applications, including inorganic synthesis, organic synthesis, and biochemistry.

Scientific Research Applications

2-Chloro-3-fluorodichloromethyl-benzotrifluoride has been used in a variety of scientific research applications. Inorganic synthesis is one of the most common applications, as the compound can be used to synthesize a variety of inorganic compounds. In addition, 2-Chloro-3-fluorodichloromethyl-benzotrifluoride has been used in organic synthesis to synthesize a variety of organic compounds, such as pharmaceuticals and agrochemicals. In biochemistry, 2-Chloro-3-fluorodichloromethyl-benzotrifluoride has been used to study the mechanism of action of certain enzymes, as well as to study the biochemical and physiological effects of certain compounds.

Mechanism of Action

The mechanism of action of 2-Chloro-3-fluorodichloromethyl-benzotrifluoride is not yet fully understood. However, it is believed that the compound acts as a Lewis acid, which is capable of forming covalent bonds with electron-rich molecules. In addition, 2-Chloro-3-fluorodichloromethyl-benzotrifluoride is believed to be able to interact with certain proteins and enzymes, which may explain its ability to affect biochemical and physiological processes.
Biochemical and Physiological Effects
2-Chloro-3-fluorodichloromethyl-benzotrifluoride has been found to have a variety of biochemical and physiological effects. In particular, the compound has been found to be an effective inhibitor of the enzyme acetylcholinesterase, which is responsible for the breakdown of the neurotransmitter acetylcholine. In addition, 2-Chloro-3-fluorodichloromethyl-benzotrifluoride has been found to have anti-inflammatory and antioxidant effects, as well as to reduce the levels of certain hormones in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Chloro-3-fluorodichloromethyl-benzotrifluoride in laboratory experiments is its low toxicity. The compound has been found to be relatively non-toxic, and it can be stored and handled with minimal risk. In addition, 2-Chloro-3-fluorodichloromethyl-benzotrifluoride is relatively inexpensive and easy to obtain, making it an ideal choice for laboratory research. However, one of the limitations of using 2-Chloro-3-fluorodichloromethyl-benzotrifluoride is that it is not very stable and can easily decompose if not stored properly.

Future Directions

2-Chloro-3-fluorodichloromethyl-benzotrifluoride has a wide range of potential applications in scientific research. Future studies could focus on further understanding the mechanism of action of the compound and its biochemical and physiological effects. In addition, further research could be conducted to determine the potential therapeutic applications of 2-Chloro-3-fluorodichloromethyl-benzotrifluoride, such as in the treatment of neurological disorders or in the development of new drugs. Finally, further research could be conducted to determine the potential environmental applications of 2-Chloro-3-fluorodichloromethyl-benzotrifluoride, such as in the remediation of contaminated soils.

Synthesis Methods

2-Chloro-3-fluorodichloromethyl-benzotrifluoride can be synthesized from a variety of starting materials. The most common method of synthesis is the reaction of trichloro-2-fluoromethyl-benzotrifluoride with potassium thiocyanate in the presence of a base. This reaction produces a colorless liquid that is stable and can be stored at room temperature.